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Compound of Interest

Compound Name: Lavendustin C6

Cat. No.: B1674588

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for
assessing the cytotoxic effects of Lavendustin C, a known tyrosine kinase inhibitor. The
information is intended to guide researchers in designing and executing robust cytotoxicity
studies.

Introduction

Lavendustin C is a potent inhibitor of protein tyrosine kinases, which are crucial enzymes in
cellular signaling pathways that regulate cell growth, proliferation, and survival. By targeting
these kinases, particularly the Epidermal Growth Factor Receptor (EGFR), Lavendustin C can
induce cytotoxic effects in cancer cells, making it a compound of interest in drug discovery and
development. These notes provide protocols for quantifying the cytotoxicity of Lavendustin C
using standard in vitro assays.

Data Presentation: Cytotoxicity of Lavendustin C
and Analogs

The following table summarizes the available data on the inhibitory concentrations of
Lavendustin C and its close analogs. It is important to note that IC50 and GI50 values can vary
between cell lines and experimental conditions.
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Cell
Compound Assay Type ) IC50 / GI50 Reference
Line/Target
. _ o pp60F527 PTK
Lavendustin C6 Kinase Inhibition o 5uM [1]
(in vitro)
Lavendustin A Cytotoxicity HCT-15 (Colon
7.17 pg/mi [2]
Analog (SRB) Cancer)
Lavendustin A o Leukemia Cell
Growth Inhibition ] ~1 uM [3]
Analog Lines
Lavendustin A o Non-Small Cell
Growth Inhibition ~1 uM [3]
Analog Lung Cancer
Lavendustin A o Ovarian Cancer
Growth Inhibition ) ~1 uM [3]
Analog Cell Lines
Lavendustin A o Renal Cancer
Growth Inhibition ] ~1 uM [3]
Analog Cell Lines
Lavendustin A o Breast Cancer
Growth Inhibition ~1 uM [3]

Analog Cell Lines

Mechanism of Action and Signaling Pathways

Lavendustin C exerts its cytotoxic effects primarily by inhibiting tyrosine kinases. A key target is
the Epidermal Growth Factor Receptor (EGFR). Inhibition of EGFR blocks downstream
signaling cascades, such as the Ras-MAPK and PI3K-Akt pathways, which are critical for cell
proliferation and survival. This disruption of signaling can lead to cell cycle arrest and
apoptosis.[2][4][5][6][7] Some analogs of Lavendustin A have also been shown to induce
cytotoxicity by inhibiting tubulin polymerization.[2][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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